3-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-1-(4-methoxyphenyl)-2,5-pyrrolidinedione

• IUPAC Name: 3-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-1-(4-methoxyphenyl)pyrrolidine-2,5-dione
• InChI: InChI=1S/C13H12N4O3S2/c1-20-8-4-2-7(3-5-8)17-10(18)6-9(11(17)19)21-13-16-15-12(14)22-13/h2-5,9H,6H2,1H3,(H2,14,15)
• InChI Key: NNHOEZYLZMYRLK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=O)CC(C2=O)SC3=NN=C(S3)N
• Molecular Formula: C13H12N4O3S2
• Molecular Weight: 336.4 g/mol

Description

3-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-1-(4-methoxyphenyl)-2,5-pyrrolidinedione is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as TAT2P, and it is a member of the thiadiazole family of compounds. TAT2P has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of TAT2P is not fully understood, but research has suggested that it may inhibit the activity of certain enzymes involved in cancer cell growth and proliferation. Additionally, TAT2P has been found to induce apoptosis, or programmed cell death, in cancer cells. Further research is needed to fully understand the mechanism of action of TAT2P.
Biochemical and Physiological Effects:
TAT2P has been found to exhibit a range of biochemical and physiological effects. Research has shown that TAT2P can induce cell cycle arrest and inhibit cancer cell growth and proliferation. Additionally, TAT2P has been found to exhibit anti-inflammatory and antioxidant properties, suggesting it may have potential therapeutic applications in the treatment of a range of diseases.

Advantages and Limitations for Lab Experiments

One advantage of using TAT2P in lab experiments is its high purity and availability. TAT2P can be synthesized in high yields, making it readily available for scientific research. One limitation of using TAT2P in lab experiments is the limited understanding of its mechanism of action. Further research is needed to fully understand the biological effects of TAT2P and its potential therapeutic applications.

Future Directions

There are several future directions for research on TAT2P. One area of investigation could be the development of TAT2P-based cancer treatments. Research could focus on optimizing the synthesis of TAT2P and investigating its efficacy in preclinical and clinical trials. Additionally, further research could be conducted to fully understand the mechanism of action of TAT2P and its potential therapeutic applications in the treatment of other diseases.

Synthesis Methods

The synthesis of TAT2P involves the reaction of 4-methoxyphenylacetic acid with thionyl chloride to form 4-methoxyphenylacetyl chloride. This intermediate is then reacted with 5-amino-1,3,4-thiadiazole-2-thiol to form the final product, TAT2P. The synthesis of TAT2P has been optimized to produce high yields of pure compound, making it readily available for scientific research.

Scientific Research Applications

TAT2P has been the subject of numerous scientific studies due to its potential therapeutic applications. Research has shown that TAT2P exhibits anticancer activity, making it a promising candidate for the development of new cancer treatments. Additionally, TAT2P has been found to exhibit anti-inflammatory and antioxidant properties, suggesting it may have potential therapeutic applications in the treatment of a range of diseases.